{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid

• IUPAC Name: 2-[2-[(6-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C11H11N3O2S/c1-7-3-2-4-9(12-7)14-11-13-8(6-17-11)5-10(15)16/h2-4,6H,5H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key: LMCGYFZNTMIEQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)CC(=O)O
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid, also known as MPTA, is a chemical compound with potential applications in scientific research. It is a thiazole derivative and has been synthesized through various methods.

Scientific Research Applications

• Crystallography and Material Science

  • The crystal structure of tris(6-methylpyridin-2-yl)phosphine selenide, a compound with a similar structure, has been studied. The crystal structure was determined using X-ray diffraction techniques.
  • The crystal structure of tris(6-methylpyridin-2-yl)phosphine oxide has also been studied. The structure was solved and refined using the Bruker SHELXTL Software.

• Synthetic Chemistry

  • The synthesis of 2-bromo-6-methylpyridine, a compound with a similar structure, has been reported. The synthesis involved a reaction of 2-bromo-6-methylpyridine with red phosphorus and powdered KOH in DMSO.

• Pharmaceutical Research

  • Compounds with similar structures have been synthesized and investigated as potential antiepileptic drugs. Antiepileptic drugs work through different mechanisms such as the enhancement of γ-amino butyric acid (GABA) neurotransmission or the modulation of voltage-gated ion channels (sodium and calcium).

• Antibacterial Research

  • Two new complexes, Cu(II)-2-amino-6-methylpyridine and Cu(II)-(6-methyl-pyridin-2-ylamino)-acetic acid, were synthesized and characterized to find out the effect of polarity, active.

• Corrosion Inhibition

  • A compound with a similar structure, 2-(6-methylpyridin-2-yl)oxazolo[5,4-f][1,10]phenanthroline, has been studied for its corrosion inhibition properties on mild steel. The study involved experimental tests, quantum chemical calculations, and molecular dynamic simulations.

• Antiviral Activity

  • 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives, which have a similar structure, have been reported as antiviral agents. One of the compounds showed inhibitory activity against influenza A.